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Introduction

The osmotin gene family, a subgroup of the pathogenesis-related 5 (PR-5) protein family,
plays a pivotal role in plant defense and stress tolerance.[1][2] First identified in tobacco cells
adapted to osmotic stress, osmotins and osmotin-like proteins (OLPs) are now recognized as
key players in the intricate network of plant responses to a myriad of biotic and abiotic
challenges.[1][3] This technical guide provides an in-depth exploration of the evolution,
function, and signaling pathways associated with the osmotin gene family, offering a valuable
resource for researchers in plant science and drug development.

Evolutionary History and Diversification

The osmotin gene family is a fascinating subject for evolutionary studies, showcasing the
dynamic nature of plant genomes in response to environmental pressures.

Origin and Expansion

Phylogenetic analyses reveal that the osmotin gene group emerged within spermatophytes
(seed plants).[4][5] The evolution of this gene family is characterized by gene duplication
events, including tandem and block duplications, which have led to the expansion and
diversification of osmotin genes across the plant kingdom.[4] These duplication events,
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coupled with natural selection, have facilitated the adaptation of plants to various
environmental stresses.

Phylogenetic Distinction from Thaumatin-Like Proteins

Osmotins belong to the larger superfamily of thaumatin-like proteins (TLPs), which are
characterized by a conserved thaumatin domain.[6] However, phylogenetic analysis allows for
the distinction of a specific osmotin clade within the TLP family.[4][7] This distinction is crucial
for accurate functional annotation and comparative genomic studies. While the broader TLP
family is widespread, the number of true osmotin genes can vary significantly between
species. For instance, the Arabidopsis thaliana genome contains 22 PR-5/TLP family proteins,
but only a single true osmotin gene, AtOSM34.[8]

Quantitative Data on Osmotin and TLP Gene Family
Size
The number of osmotin and TLP genes varies considerably among plant species, reflecting

their diverse evolutionary histories and ecological niches. The table below summarizes the
currently available data on the size of these gene families in selected plant species.
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. Common TLP Gene Osmotin
Plant Species . . . . Reference(s)
Name Family Size Subfamily Size
Arabidopsis
] Thale Cress 22 1 [8]
thaliana
Oryza sativa Rice 37 Not specified [8]
Glycine max Soybean Not specified 5 putative [6]
Gossypium N
. . 50 Not specified [8]
raimondii
Gossypium .
Tree Cotton 48 Not specified [8]
arboreum
Gossypium N
] Upland Cotton 91 Not specified [8]
hirsutum
Gossypium Sea Island N
90 Not specified [8]
barbadense Cotton
Vitis vinifera Grape 33 Not specified [8]
Cucumis melo Melon 28 Not specified [8]
Populus Black N
) 55 Not specified [8]
trichocarpa Cottonwood
Ammopiptanthus N
31 Not specified [8]
nanus
Hordeum vulgare  Barley 19 Not specified [8]
Phaseolus -
) Common Bean 26 Not specified [8]
vulgaris
Rosa chinensis China Rose 27 Not specified [8]
Allium sativum Garlic 32 Not specified [8]
Musa acuminata  Banana 49 Not specified [8]
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Functional Roles of Osmotin

Osmotin proteins are multifunctional, contributing to a wide range of stress responses in
plants.

Biotic Stress Response

Osmotins exhibit potent antifungal activity against a broad spectrum of phytopathogens.[1] The
proposed mechanisms of action include:

e Plasma membrane permeabilization: Osmotin can directly interact with and disrupt the
fungal plasma membrane, leading to cell lysis.[1][9]

¢ Signal transduction subversion: In some fungi, like Saccharomyces cerevisiae, osmotin can
activate a signal transduction pathway, such as the mating pheromone response pathway,
which weakens the fungal cell wall and enhances its cytotoxic effects.[10]

 Induction of programmed cell death (PCD): Osmotin can induce apoptosis-like cell death in
fungal pathogens.[1]

Abiotic Stress Tolerance

Osmotin expression is induced by a variety of abiotic stresses, including:

o Osmotic stress (drought and salinity): As their name suggests, osmotins play a crucial role
in mitigating the effects of osmotic stress.[1]

o Temperature stress (cold and heat): Osmotin accumulation has been observed in response
to both low and high temperatures.[1]

» Wounding: Mechanical damage can also trigger the expression of osmotin genes.[1]

The protective effects of osmotin under abiotic stress are attributed to several factors,
including the accumulation of osmolytes like proline, which helps maintain cellular turgor and
scavenge reactive oxygen species (ROS).[1]

Signaling Pathways Involving Osmotin
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Osmotin is integrated into complex signaling networks that regulate plant stress responses.

Osmotin Perception (Putative)

While a specific plant receptor for osmotin has yet to be definitively identified, studies in yeast
have shown that osmotin binds to a seven-transmembrane-domain receptor-like protein.[1][11]
[12] Homologs of this receptor exist in plants, suggesting a similar perception mechanism may
be at play. The diagram below illustrates a putative model for osmotin perception at the plant

cell membrane.

Putative Osmotin Perception at the Plant Cell Membrane

Extracellular Space Plasma Membrane Cytoplasm
Signal

Putative 7-TMD [YEUEIGiT0 g Downstream Signaling
Receptor (MAPK, ABA pathways)

Click to download full resolution via product page

A putative model for osmotin perception at the plant cell membrane.

Mitogen-Activated Protein Kinase (MAPK) Cascade

Upon stress perception, a MAPK cascade is often activated, leading to the phosphorylation of
downstream targets and the regulation of gene expression.[13] Osmotin expression is known
to be regulated by MAPK signaling, and conversely, osmotin can also influence MAPK
pathway activity as part of the plant's defense response.
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Osmotin and the MAPK Signaling Cascade
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Simplified MAPK cascade leading to osmotin gene expression.
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Abscisic Acid (ABA) Signaling

The phytohormone abscisic acid (ABA) is a central regulator of abiotic stress responses.
Osmotin gene expression is induced by ABA.[14] In Arabidopsis, OSM34 has been shown to
be a positive regulator of ABA signaling.[14] Interestingly, OSM34 protein levels are regulated
by the 26S proteasome pathway through its interaction with the F-Box protein SKP2A.[14]
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Osmotin in the ABA Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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